Cas no 112-44-7 (Undecanal)

• Product Name: Undecanal
• CAS No: 112-44-7
• MF: C₁₁H₂₂O
• MW: 170.291783809662
• MDL: MFCD00007016
• CID: 35743
• PubChem ID: 8186
• Update Time: 2025-04-18

Undecanal Chemical and Physical Properties

Names and Identifiers

• Undecanal
• n-Undecyl aldehyde
• UNDECYL ALDEHYDE(AS)
• 5′-UMP-Na2
• Aldehyde C11
• Hendecanal
• Methyl-n-octyl-zinndichlorid
• methylnonylketone
• n-C10H21CHO
• octyl-methyl-tin dichloride
• pentylpentylketone
• Stannane,dichloromethyloctyl
• undecan-1-al
• Undecanaldehyde
• undecanylaldehyde
• undecyl aldehyde
• Undecylic aldehyde
• FEMA 3092
• n-Undecanal
• 1-UNDECANAL
• α-Undecanone
• ALDEHYDE C-11
• Undecanal 0.25
• UNDECANAL 97%
• Undecanal ,97%
• Undecylaldehyde
• Hendecanaldehyde
• C11 aldehyde
• Undecanone, alpha-
• Undecanal (natural)
• FEMA No. 3092
• B6P0A9PSHN
• KMPQYAYAQWNLME-UHFFFAOYSA-N
• N-Indecyl aldehyde
• Undecanal, 97%
• aldehyde C11 undecylic
• 1gt4
• DSSTox_CID_1
• DSSTox_CID_1688

• MDL： MFCD00007016
• Inchi： 1S/C11H22O/c1-2-3-4-5-6-7-8-9-10-11-12/h11H,2-10H2,1H3
• InChI Key： KMPQYAYAQWNLME-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCC=O
• BRN： 1753213

Computed Properties

• Exact Mass: 170.16700
• Monoisotopic Mass: 170.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 9
• Complexity: 89
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.825 g/mL at 25 °C(lit.)
• Melting Point: −2 °C (lit.)
• Boiling Point: 109-115 °C/5 mmHg(lit.)
• Flash Point: Fahrenheit: 221 ° f
  Celsius: 105 ° c
  
• Refractive Index: n20/D 1.4322(lit.)
• Water Partition Coefficient: Soluble in dipropylene glycol, fixed oils, propylene glycol and water (14.27 mg/L at 25°C)
• PSA: 17.07000
• LogP: 3.71610
• Sensitiveness: Air Sensitive
• FEMA: 3092
• Solubility: Soluble in oils and alcohols, insoluble in glycerol and water.

Undecanal Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 38
• Safety Instruction： S26
• RTECS：YQ1500000
• Hazardous Material Identification：
• TSCA：Yes
• Explosive Limit：0.7%(V)
• Risk Phrases：R36/37/38
• Safety Term：S26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Medium-chain aldehydes
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Natural Products and Extracts Flavors and Fragrances